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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethyldecane is a branched-chain alkane with the molecular formula Ci2Hzs.[1] As a
saturated hydrocarbon, it is a colorless liquid at room temperature, characterized by its
nonpolar nature, rendering it insoluble in water but soluble in many organic solvents.[1] This
compound, identified by the CAS number 2801-84-5, is primarily utilized in research and
industrial settings, for instance as a solvent or as an intermediate in the synthesis of other
organic compounds.[1] It has also been identified as a volatile organic compound (VOC) and a
product from the degradation of high-density polyethylene (HDPE).[2][3] This guide provides a
comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its synthesis and analysis, and a discussion of its known biological context.

Chemical and Physical Properties

The structural and physicochemical properties of 2,4-Dimethyldecane are summarized below.
Data has been compiled from various chemical databases and calculated using established
methods such as the Joback method.

Identifiers and Structure
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Property Value Source(s)
CAS Number 2801-84-5 [415]
Molecular Formula Ci12H26 [1][5]

IUPAC Name 2,4-dimethyldecane [5][6]

SMILES CCCCcCcc(c)cc(e)e (1116171
InChl=1S/C12H26/c1-5-6-7-8-

InChl 9-12(4)10-11(2)3/h11-12H,5- (11417
10H2,1-4H3
OJAFXEXESSNPMH-

InChliKey [4][7]
UHFFFAOYSA-N

Molecular Weight 170.33 g/mol 5161171

Physicochemical and Thermodynamic Data
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Property Value Unit Source(s)
Boiling Point (Th) 473.08 K [7]
Melting Point (Tf) 189.00 + 3.00 K [7]
Critical Temperature
640.63 K [7]
(Te)
Critical Pressure (Pc) 1804.63 kPa [7]
Critical Volume (Vc) 0.696 m3/kmol [7]
Enthalpy of
T 41.53 kJ/mol [7]
Vaporization (hvap)
Enthalpy of Fusion
19.79 kJ/mol [7]
(hfus)
Enthalpy of Formation
-301.57 kJ/mol [7]
(hf)
Gibbs Free Energy of
) 45.28 kJ/mol [7]
Formation (gf)
Octanol/Water
N 4.639 [7]
Partition Coeff. (logp)
Water Solubility
-4.36 [7]
(log10ws)
McGowan's
179.940 ml/mol [7]

Characteristic Volume

Experimental Protocols

Detailed methodologies for the synthesis and analytical characterization of 2,4-
Dimethyldecane are provided below.

Synthesis Protocol: Alcohol-Olefin-Paraffin Route
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2,4-Dimethyldecane can be synthesized in high yield via a classical three-step route involving
a Grignard reaction, acid-catalyzed dehydration, and subsequent hydrogenation of the resulting
alkene mixture.[1]

Step 1: Grignard Reaction to form 2,4-Dimethyl-2-decanol

» Prepare a Grignard reagent from 1-bromohexane and magnesium turnings in anhydrous
diethyl ether.

 To this solution of hexylmagnesium bromide (0.5 mol in 250 mL of 2M ether solution), add a
solution of 4-methyl-2-pentanone (0.5 mol) dropwise in 50 mL of anhydrous ether at room
temperature.

« Stir the reaction mixture for 5 hours after the addition is complete.

o Carefully pour the reaction mixture into a saturated aqueous solution of ammonium chloride
(NHa4Cl) to quench the reaction.

o Extract the aqueous layer with diethyl ether (2 x 50 mL).

« Combine the organic layers and dry over anhydrous sodium sulfate.

e Remove the ether under vacuum to yield the crude alcohol, 2,4-dimethyl-2-decanol.
Step 2: Dehydration to Alkenes

e Dissolve the crude alcohol (e.g., 70 g, 0.38 mol) in toluene (300 mL).

e Add a catalytic amount of p-toluenesulfonic acid (PTSA, ~0.5 g).

o Reflux the mixture overnight using a Dean-Stark apparatus to remove the water formed
during the reaction.

 After cooling, add ethyl acetate and wash the organic layer with water.

e Dry the organic layer over anhydrous sodium sulfate and concentrate by rotary evaporation
to obtain a mixture of alkene isomers.
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Step 3: Hydrogenation to 2,4-Dimethyldecane

Dissolve the alkene mixture in ethanol.
e Add 5% Palladium on Carbon (Pd/C) as the catalyst.

o Hydrogenate the mixture in a Parr apparatus under a hydrogen atmosphere (40 psi) at room
temperature for 5 hours.

« Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.
e Remove the solvent under vacuum.

o Purify the resulting crude product by distillation to afford 2,4-Dimethyldecane as a colorless
liquid (Yield: 95%).[1]

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4-Dimethyldecane.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the standard method for the identification and quantification of volatile hydrocarbons
like 2,4-Dimethyldecane.

o Sample Preparation: Dilute the sample of 2,4-Dimethyldecane in a volatile solvent such as
hexane or dichloromethane to a concentration of approximately 10-100 pg/mL.

¢ Instrumentation: Use a gas chromatograph equipped with a mass selective detector (MSD).
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o GC Column: A non-polar capillary column, such as a HP-5MS (30 m x 0.25 mm i.d., 0.25
pum film thickness), is suitable.

o Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

e GC Method:

[e]

Injector Temperature: 250 °C.

o

Injection Mode: Splitless or split (e.g., 50:1 split ratio).

[¢]

Injection Volume: 1 pL.

o

Oven Temperature Program:

= Initial temperature: 50 °C, hold for 2 minutes.

» Ramp: Increase at 10 °C/min to 250 °C.

= Final hold: Hold at 250 °C for 5 minutes.

e MS Method:

o lonization Mode: Electron lonization (El) at 70 eV.

o Source Temperature: 230 °C.

o Quadrupole Temperature: 150 °C.

o Scan Range: 40-300 m/z.

o Data Analysis: Identify 2,4-Dimethyldecane by its retention time and by comparing its mass
spectrum to a reference library (e.g., NIST). The Kovats retention index is reported as 1115
(standard non-polar column).[5][8]
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Sample Preparation

2,4-Dimethyldecane Sample

:
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Caption: General workflow for GC-MS analysis.
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Analytical Protocol: Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy is used for the structural elucidation of 2,4-Dimethyldecane, confirming the
connectivity of its carbon skeleton.

o Sample Preparation: Dissolve approximately 5-10 mg of purified 2,4-Dimethyldecane in
~0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCIs) in a 5 mm NMR tube.

¢ Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended
for better signal dispersion.

e H NMR Acquisition:
o Experiment: Standard 1D proton experiment.

o Parameters: Acquire spectra at room temperature with a 90° pulse, a relaxation delay of 1-
2 seconds, and 16-32 scans.

o Expected Signals: Protons in alkanes resonate in the upfield region (& 0.5-2.0 ppm).
Signals for methyl (CHs), methylene (CHz), and methine (CH) groups will show complex
splitting due to extensive spin-spin coupling.

e 13C NMR Acquisition:

o Experiment: Proton-decoupled 1D carbon experiment (e.g., DEPT-135 can be used to
differentiate CHs/CH from CHz groups).

o Parameters: Acquire with a sufficient number of scans for good signal-to-noise ratio.
o Expected Signals: Alkane carbons typically resonate between & 10-60 ppm.
e 2D NMR Acquisition (for full assignment):

o COSY (Correlation Spectroscopy): To establish *H-*H coupling networks and identify
adjacent protons.
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o HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton signal with
its directly attached carbon atom.

o Data Analysis: Process the spectra using appropriate software (e.g., MestReNova, TopSpin).
Assign signals based on chemical shifts, multiplicities, and correlations observed in 2D
spectra.
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Sample Preparation
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Caption: Workflow for NMR structural analysis.
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Biological Activity and Drug Development Context

As a simple saturated hydrocarbon, 2,4-Dimethyldecane is not generally expected to exhibit
high biological potency. A review of the scientific literature reveals a significant lack of studies
on its specific biological activities. There are no published reports detailing its antimicrobial,
anti-inflammatory, or cytotoxic effects, nor is it implicated in any specific biological signaling
pathways.

The compound is sold by chemical suppliers for "Research Use Only" and is not intended for
human or veterinary use.[9] There is no evidence to suggest that 2,4-Dimethyldecane is
currently a subject of interest in any drug development programs.

However, studies on structurally related alkanes may provide context for potential areas of
future investigation:

o Antimicrobial/Anti-inflammatory Activity: Some studies have investigated the biological
properties of other branched alkanes. For example, 2,4-dimethylhexane (a shorter Cs
analogue) was identified as a component of a plant extract with antimicrobial and anti-
inflammatory properties.[10] Similarly, undecane (a C11 linear alkane) has been shown to
possess anti-allergic and anti-inflammatory effects in mast cells and keratinocytes.[11] It is
important to note that these activities cannot be directly attributed to 2,4-Dimethyldecane
without specific experimental validation.

Safety and Handling

2,4-Dimethyldecane should be handled with the standard precautions for flammable
hydrocarbon liquids.

e Hazards: It is a flammable liquid and vapor. Inhalation of high concentrations of vapor may
cause dizziness or narcosis. Aspiration may be fatal if swallowed and enters airways.
Repeated exposure may cause skin dryness or cracking.[12]

o Handling: Keep away from heat, sparks, open flames, and hot surfaces.[12][13] Use in a
well-ventilated area. Wear appropriate personal protective equipment (PPE), including
protective gloves and eye/face protection.[12]
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place
designated as a flammables area.[13]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations for hazardous waste.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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